![molecular formula C8H7ClF3NO2S B1350659 2-[(2-Chloroethyl)sulfonyl]-5-(trifluoromethyl)pyridine CAS No. 243643-97-2](/img/structure/B1350659.png)
2-[(2-Chloroethyl)sulfonyl]-5-(trifluoromethyl)pyridine
Description
2-[(2-Chloroethyl)sulfonyl]-5-(trifluoromethyl)pyridine, also known as 2-CES-5-TFP, is a heterocyclic compound that has been studied extensively for its potential applications in various scientific fields. This compound is a derivative of the pyridine ring, and its structure consists of a five-membered ring with two sulfur atoms and a trifluoromethyl group attached. It has been studied for its potential use in medicinal chemistry, organic synthesis, and catalysis, as well as its potential applications in biochemistry and physiology.
Scientific Research Applications
Synthesis of Tetrahydropyridine Derivatives
Tetrahydropyridine derivatives, which have various applications in organic chemistry and drug development, can be synthesized using reactions involving sulfonated pyrrolidine, a product generated from substrates like 2-[(2-Chloroethyl)sulfonyl]-5-(trifluoromethyl)pyridine. This process is efficient and does not require catalysts or additives (An & Wu, 2017).
Pyridine-Derived Triflating Reagents
Pyridine-derived triflating reagents are important in the field of organic synthesis, with applications ranging from chemical reactions to pharmaceuticals. This compound can be used in the synthesis of such reagents (Comins et al., 2003).
Synthesis of Push-Pull Alkenes
In the synthesis of push-pull alkenes, which are valuable in various chemical industries, this compound can play a role. These alkenes have applications in materials science and organic electronics (Shizheng et al., 1998).
Green Chemistry and Pharmaceutical Intermediates
In green chemistry, the synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate used in pharmaceuticals like Dexlansoprazole, is significant. The process highlights efficient and environmentally friendly synthesis methods (Gilbile et al., 2017).
Development of Fluorinated Polyamides
Fluorinated polyamides containing pyridine and sulfone moieties are developed using compounds like this compound. These materials have applications in advanced materials due to their exceptional properties (Liu et al., 2013).
properties
IUPAC Name |
2-(2-chloroethylsulfonyl)-5-(trifluoromethyl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClF3NO2S/c9-3-4-16(14,15)7-2-1-6(5-13-7)8(10,11)12/h1-2,5H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VACOIIVHOIMMEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C(F)(F)F)S(=O)(=O)CCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClF3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381479 |
Source
|
| Record name | 2-[(2-CHLOROETHYL)SULFONYL]-5-(TRIFLUOROMETHYL)PYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
243643-97-2 |
Source
|
| Record name | 2-[(2-CHLOROETHYL)SULFONYL]-5-(TRIFLUOROMETHYL)PYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381479 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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